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quinolizine
CAS No.: 1004-90-6
Cat. No.: B092480
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Quinolizidine alkaloids (QAS) represent a vast and structurally diverse class of nitrogen-
containing heterocyclic compounds, primarily produced by plants within the legume family
(Fabaceae), most notably in Lupinus (lupin) species.[1][2] Their core structure, a 1-
azabicyclo[4.4.0]decane moiety, serves as a scaffold for remarkable chemical diversification,
leading to hundreds of known compounds.[3][4] These molecules are not mere metabolic
curiosities; they are central to the plant's defense mechanisms against herbivores and
pathogens.[3][4] For the drug development professional, this natural arsenal is a treasure trove
of pharmacologically active scaffolds, with QAs demonstrating a wide spectrum of biological
activities, including anti-inflammatory, antiviral, antitumor, and antiarrhythmic properties.[3][4][5]

However, harnessing this potential requires a deep and unambiguous understanding of their
three-dimensional structure. The subtle interchange of a stereocenter or the addition of a single
functional group can profoundly alter a molecule's biological activity and toxicity. This guide is
structured to provide a comprehensive, field-proven framework for the structural elucidation of
quinolizidine alkaloids. It moves beyond a simple recitation of techniques to explain the
causality behind methodological choices, presenting an integrated workflow that ensures
scientific integrity and trustworthiness at every stage of analysis.

Chapter 1: The Foundation - Biosynthesis and
Classification
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An appreciation for the structural analysis of QAs begins with understanding their origin. Nature
constructs these complex frameworks from a simple building block: the amino acid L-lysine.
Through the action of lysine decarboxylase (LDC), L-lysine is converted to cadaverine, which
serves as the precursor for the entire class.[3][6][7] Subsequent cyclization, oxidation, and
tailoring reactions give rise to the diverse QA skeletons.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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